Cas no 721431-55-6 (2-(1-acetyl-2-oxo-2,3-dihydro-1H-indol-3-ylidene)-2-cyano-N-(2-phenylethyl)acetamide)

• Product Name: 2-(1-acetyl-2-oxo-2,3-dihydro-1H-indol-3-ylidene)-2-cyano-N-(2-phenylethyl)acetamide
• CAS No: 721431-55-6
• MF: C₂₁H₁₇N₃O₃
• MW: 359.377984762192
• CID: 6430332
• PubChem ID: 2392502
• Update Time: 2025-07-08

2-(1-acetyl-2-oxo-2,3-dihydro-1H-indol-3-ylidene)-2-cyano-N-(2-phenylethyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(1-Acetyl-1,2-dihydro-2-oxo-3H-indol-3-ylidene)-2-cyano-N-(2-phenylethyl)acetamide
• 2-(1-acetyl-2-oxo-2,3-dihydro-1H-indol-3-ylidene)-2-cyano-N-(2-phenylethyl)acetamide
• EN300-26611857
• Z56863411
• 721431-55-6
• SR-01000036988-1
• SR-01000036988

• Inchi： 1S/C21H17N3O3/c1-14(25)24-18-10-6-5-9-16(18)19(21(24)27)17(13-22)20(26)23-12-11-15-7-3-2-4-8-15/h2-10H,11-12H2,1H3,(H,23,26)/b19-17-
• InChI Key： OFBCNISTLYGHAT-ZPHPHTNESA-N
• SMILES： O=C1/C(=C(/C#N)\C(NCCC2C=CC=CC=2)=O)/C2C=CC=CC=2N1C(C)=O

Computed Properties

• Exact Mass: 359.12699141g/mol
• Monoisotopic Mass: 359.12699141g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 697
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 90.3Ų

Experimental Properties

• Density: 1.320±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 614.5±55.0 °C(Predicted)
• pka: 13.87±0.46(Predicted)

Additional information on 2-(1-acetyl-2-oxo-2,3-dihydro-1H-indol-3-ylidene)-2-cyano-N-(2-phenylethyl)acetamide

Comprehensive Overview of 2-(1-acetyl-2-oxo-2,3-dihydro-1H-indol-3-ylidene)-2-cyano-N-(2-phenylethyl)acetamide (CAS No. 721431-55-6)

2-(1-acetyl-2-oxo-2,3-dihydro-1H-indol-3-ylidene)-2-cyano-N-(2-phenylethyl)acetamide (CAS 721431-55-6) is a specialized organic compound that has garnered significant attention in pharmaceutical research and fine chemical synthesis. This indole-derived acetamide features a unique molecular architecture combining acetyl, cyano, and phenylethyl functional groups, making it a valuable intermediate for drug discovery and material science applications.

The compound's structural complexity arises from its 1H-indole-3-ylidene core modified with an acetyl group at position 1 and a cyanoacetamide moiety at position 3. The N-(2-phenylethyl) substitution enhances its potential biological activity and solubility profile. Researchers particularly value this molecular framework for designing kinase inhibitors and signal transduction modulators, addressing current therapeutic challenges in oncology and inflammatory diseases.

Recent scientific literature highlights the growing importance of indole-3-ylidene derivatives in medicinal chemistry. The 2-cyanoacetamide group in this compound serves as a versatile handle for further chemical modifications, enabling the development of novel small molecule therapeutics. Its CAS 721431-55-6 designation ensures precise identification in global chemical databases and regulatory documentation.

From a synthetic chemistry perspective, 2-(1-acetyl-2-oxo-2,3-dihydro-1H-indol-3-ylidene)-2-cyano-N-(2-phenylethyl)acetamide demonstrates interesting reactivity patterns. The electron-withdrawing cyano group activates the methylene bridge for nucleophilic attacks, while the 1-acetyl indole system provides stability to the conjugated structure. These properties make it particularly useful for constructing heterocyclic scaffolds in pharmaceutical development.

The compound's physicochemical properties have been extensively characterized. It typically appears as a yellow to orange crystalline powder with moderate solubility in polar organic solvents. The presence of both hydrogen bond donors and acceptors in its structure contributes to interesting solid-state packing arrangements, as revealed by X-ray crystallographic studies of related compounds.

In drug discovery applications, CAS 721431-55-6 has shown promise as a building block for protein-protein interaction inhibitors. The indole-3-ylidene moiety can mimic tryptophan residues in biological systems, while the cyanoacetamide group offers opportunities for structure-activity relationship optimization. This dual functionality addresses current industry needs for targeted cancer therapies and precision medicine approaches.

Market analysis indicates growing demand for specialized indole derivatives like 2-(1-acetyl-2-oxo-2,3-dihydro-1H-indol-3-ylidene)-2-cyano-N-(2-phenylethyl)acetamide. Pharmaceutical companies increasingly seek such molecular scaffolds to develop next-generation therapeutics with improved selectivity and reduced side effects. The compound's CAS registry number 721431-55-6 facilitates efficient sourcing and regulatory compliance in global markets.

Quality control protocols for 721431-55-6 typically involve HPLC purity assessment, mass spectrometry confirmation, and spectroscopic characterization. Advanced analytical techniques like 2D-NMR and high-resolution mass spectrometry are employed to verify the compound's identity and assess isomeric purity, meeting the stringent requirements of pharmaceutical applications.

From an environmental and safety perspective, proper handling procedures should be followed when working with 2-(1-acetyl-2-oxo-2,3-dihydro-1H-indol-3-ylidene)-2-cyano-N-(2-phenylethyl)acetamide. While not classified as hazardous under standard regulations, appropriate laboratory practices including personal protective equipment and adequate ventilation are recommended during handling and storage.

The future outlook for CAS 721431-55-6 appears promising, particularly in the context of fragment-based drug discovery and combinatorial chemistry. Its structural features align well with current trends in personalized medicine and targeted therapy development. Researchers continue to explore novel synthetic routes to optimize the production of this valuable pharmaceutical intermediate.

For scientists searching information about indole-3-ylidene acetamide derivatives or cyanoacetamide-containing compounds, this 721431-55-6 material represents an important reference point in medicinal chemistry. Its unique combination of hydrogen bond acceptors, aromatic systems, and polar functional groups makes it particularly relevant for addressing current challenges in drug design and molecular recognition.

In conclusion, 2-(1-acetyl-2-oxo-2,3-dihydro-1H-indol-3-ylidene)-2-cyano-N-(2-phenylethyl)acetamide (CAS 721431-55-6) stands as a sophisticated chemical entity with broad potential in pharmaceutical research. Its structural complexity and functional group diversity position it as a valuable tool for developing innovative therapeutic agents, responding to the growing demand for precision-targeted medications and specialty chemicals in modern healthcare solutions.